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Introduction

Punicalagin, a prominent ellagitannin found in pomegranates (Punica granatum), has garnered
significant attention in oncological research for its potent anti-cancer properties.[1][2][3]
Preclinical studies have demonstrated its ability to impede cancer cell proliferation, induce
programmed cell death (apoptosis), and inhibit metastasis across a variety of cancer cell lines.
[3][4][5] These effects are attributed to its modulation of critical cellular signaling pathways
involved in tumorigenesis and cancer progression.[1][2][3][4][5] This document provides
detailed application notes and experimental protocols for studying the effects of punicalagin on
cancer cell lines.

Quantitative Data Summary

The following tables summarize the cytotoxic and apoptotic effects of punicalagin and
pomegranate extracts on various cancer cell lines as reported in the literature.

Table 1: IC50 Values of Pomegranate Extracts and Punicalagin in Various Cancer Cell Lines
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Compound/Ext Cancer Cell
. Cell Type IC50 Value Reference
ract Line
Castration-
Pomegranate .
C4-2 Resistant 42 pg/mL [6]
Extract
Prostate Cancer
Castration-
Pomegranate )
PC3 Resistant 78 pg/mL [6]
Extract
Prostate Cancer
Castration-
Pomegranate ]
ARCaPM Resistant 161 pg/mL [6]
Extract
Prostate Cancer
Pomegranate
Extract rich in
Punicalagin and MCF-7 Breast Cancer 49.08 pg/mL [7]
Cyanidin
Chloride
Pomegranate
Extract
) MCF-7 Breast Cancer 12.85 pg/mL [7]
encapsulated in
AgNPs
Biodegradable Pt
Nanoparticles
) 17.84 pg/mL
with MCF-7 Breast Cancer [7]
(after 48h)
Pomegranate
Extract
Pomegranate )
HelLa Cervical Cancer 100 pg/mL [7]
Leaf Extract
Polyphenolic
Pomegranate Ca-22 Oral Cancer 80.53 pg/mL [7]
Extract
Polyphenolic HSC-2 Oral Cancer 100.34 pg/mL [7]
Pomegranate
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Extract
Polyphenolic
Pomegranate 0cC-2 Oral Cancer 108.12 pg/mL [7]
Extract
Pomegranate Esophageal 281.14 pg/mL

g- KYSE-30 pnag M9 [8]
Seed Qil Cancer (after 24h)

Note: IC50 (Inhibitory Concentration 50) is the concentration of a substance required to inhibit

a biological process by 50%.

Key Signaling Pathways Modulated by Punicalagin

Punicalagin exerts its anti-cancer effects by targeting multiple signaling pathways crucial for

cancer cell survival and proliferation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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